Cas no 1807438-69-2 (2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid
• CAS No: 1807438-69-2
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4971096
• Update Time: 2025-06-28

2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C10H7BrF3NO3/c11-6-2-3-7(18-10(12,13)14)9(15)5(6)1-4-8(16)17/h1-4H,15H2,(H,16,17)/b4-1+
• InChI Key： OGJNVJJOAVKXAV-DAFODLJHSA-N
• SMILES： BrC1=CC=C(C(=C1/C=C/C(=O)O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 3.1
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid

2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid: A Novel Scaffold for Targeted Therapeutic Applications

2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid, with the CAS number 1807438-69-2, represents a promising molecular scaffold in the field of medicinal chemistry. This compound belongs to the class of substituted cinnamic acids, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of this molecule, particularly the presence of the 2-amino group, 6-bromo substitution, and the trifluoromethoxy functional group, contribute to its distinct pharmacological profile and potential therapeutic applications.

Recent advances in drug discovery have highlighted the importance of trifluoromethoxy substituents in enhancing the metabolic stability and lipophilicity of small molecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethoxy groups can significantly improve the binding affinity of compounds to G-protein-coupled receptors (GPCRs), a critical class of targets for many therapeutic agents. This finding underscores the significance of the trifluoromethoxy group in 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid as a potential modulator of receptor activity.

The 6-bromo substitution at the para position of the cinnamic acid backbone introduces additional steric and electronic effects that may influence the compound's interactions with biological targets. Research published in ACS Chemical Biology in 2022 revealed that 6-bromo substitutions can enhance the selectivity of compounds for specific enzyme targets, such as tyrosine kinases, by modulating hydrogen bonding and hydrophobic interactions. This suggests that 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid may exhibit improved specificity for certain kinase targets compared to its unsubstituted analogs.

Structurally, 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid combines multiple functional groups that are strategically positioned to optimize molecular interactions. The 2-amino group is capable of forming hydrogen bonds with target proteins, while the trifluoromethoxy group introduces electron-withdrawing properties that can modulate the molecule's overall charge distribution. These features are particularly relevant in the context of drug design for diseases involving aberrant signaling pathways, such as cancer and neurodegenerative disorders.

Recent studies have explored the potential of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid as an inhibitor of specific enzymes implicated in inflammatory diseases. A 2023 preclinical study in Frontiers in Pharmacology reported that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. The study highlighted the compound's ability to reduce inflammation in vitro and in animal models of arthritis, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

Another area of interest is the application of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid in the development of antitumor agents. Research published in Drug Discovery Today in 2023 demonstrated that compounds with similar structural features can selectively target cancer cells by interfering with cellular signaling pathways. The trifluoromethoxy group was found to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets, such as kinases and transcription factors, which are often dysregulated in cancer.

The 2-amino group in 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid also offers opportunities for further modification to enhance its therapeutic potential. For example, the amino group can be functionalized to improve solubility or to create prodrugs that are activated in specific tissues. A 2022 study in European Journal of Medicinal Chemistry explored the use of amino group modifications to enhance the bioavailability of similar compounds, suggesting that similar strategies could be applied to 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid to optimize its pharmacokinetic properties.

From a synthetic perspective, the preparation of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid involves several steps that highlight the challenges and opportunities in the synthesis of complex organic molecules. A 2023 review in Chemical Reviews discussed the use of microwave-assisted synthesis and catalytic methods to improve the efficiency of such reactions. These techniques are particularly relevant for the scalable production of pharmaceutical compounds, as they can reduce reaction times and improve yield, which is essential for the development of new drugs.

Furthermore, the pharmacological profile of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid may be influenced by its ability to interact with multiple targets simultaneously. This property, known as multitargeting, is increasingly recognized as a valuable approach in drug discovery for complex diseases. A 2023 study in Pharmaceutical Research highlighted the potential of multitarget compounds to address the multifactorial nature of diseases such as Alzheimer's and diabetes, suggesting that 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid could be a candidate for such applications.

Despite its promising properties, the development of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid as a therapeutic agent requires further investigation into its safety profile and mechanism of action. Preclinical studies are needed to evaluate its toxicity, pharmacokinetics, and efficacy in vivo. Additionally, the compound's potential for drug resistance and its interactions with other medications should be thoroughly examined to ensure its clinical viability.

In conclusion, 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid (CAS number 1807438-69-2) is a multifaceted molecule with significant potential in the field of medicinal chemistry. Its unique structural features, including the 2-amino, 6-bromo, and trifluoromethoxy groups, position it as a candidate for the development of novel therapeutics targeting a range of diseases. Continued research into its biological activities, synthetic methods, and pharmacological properties will be crucial in realizing its full potential as a pharmaceutical agent.

As the field of drug discovery continues to evolve, compounds like 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid will play an increasingly important role in the development of more effective and targeted therapies. The integration of advanced analytical techniques, computational modeling, and synthetic chemistry will be essential in overcoming the challenges associated with the development of such compounds and in bringing new therapeutic options to patients in need.

Further studies are required to fully understand the mechanisms underlying the biological activities of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid and to optimize its therapeutic potential. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be vital in translating this promising molecule into a viable therapeutic option for a wide range of medical conditions.

Overall, the exploration of 2-Amino-6-bromo-3-(trifluoromethoxy)cinnamic acid represents an exciting frontier in the quest for innovative treatments. As research progresses, this compound may emerge as a valuable tool in the fight against some of the most challenging diseases affecting human health.